molecular formula C13H19N5O B7209465 6-(3-pentoxyazetidin-1-yl)-7H-purine

6-(3-pentoxyazetidin-1-yl)-7H-purine

Cat. No.: B7209465
M. Wt: 261.32 g/mol
InChI Key: KCBPEIXNZGTFCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(3-Pentoxyazetidin-1-yl)-7H-purine is a purine derivative featuring a substituted azetidine ring at the 6-position.

Properties

IUPAC Name

6-(3-pentoxyazetidin-1-yl)-7H-purine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19N5O/c1-2-3-4-5-19-10-6-18(7-10)13-11-12(15-8-14-11)16-9-17-13/h8-10H,2-7H2,1H3,(H,14,15,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCBPEIXNZGTFCT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCOC1CN(C1)C2=NC=NC3=C2NC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

261.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Substituent Variations at the 6-Position

The 6-position of 7H-purine is a critical site for modulating biological activity and physicochemical properties. Below is a comparative analysis of key analogs:

Compound Name Substituent at 6-Position Key Properties/Applications Reference
6-(3-Pentoxyazetidin-1-yl)-7H-purine 3-Pentoxyazetidin-1-yl Presumed lipophilic; potential kinase modulation (inferred from azetidine-containing analogs) N/A
Azathioprine (1-Methyl-4-nitroimidazol-5-yl)sulfanyl Immunosuppressive; pro-drug for mercaptopurine
6-(4-Morpholinyl)-7H-purine Morpholin-4-yl Kinase inhibition (e.g., CHK1, ROCK2)
6-(Piperidin-1-yl)-7H-purine Piperidin-1-yl High synthetic yield (92%); confirmed via HMBC NMR
6-(Methylsulfanyl)-7H-purine Methylthio Melting point: 219–223°C; used in biochemical studies
6-(1,4-Diazepan-1-yl)-7H-purine 1,4-Diazepan-1-yl Reported in untargeted metabolomic studies

Physicochemical and Spectroscopic Properties

  • Melting Points :

    • 6-(Methylsulfanyl)-7H-purine: 219–223°C
    • 6-(1-Methylindol-3-yl)-7H-purine: 346–350°C
    • 6-(4-Methoxynaphthalen-1-yl)-7H-purine: 170–172°C
      Azetidine derivatives are expected to have lower melting points due to reduced symmetry and ring strain.
  • Spectroscopic Data :

    • 6-(4-Methoxynaphthalen-1-yl)-7H-purine : $ ^1H $-NMR (DMSO-d6) δ 4.06 (s, 3H), 8.58 (bs, 1H), 13.6 (bs, 1H) .
    • 6-(Piperidin-1-yl)-7H-purine : HMBC correlations between piperidinyl NCH₂ and C-6 confirm regiochemistry .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.